1-Chloro-6-fluoro-4-methoxyisoquinoline
Cat. No. B8460143
M. Wt: 211.62 g/mol
InChI Key: JGNBDSJQKNEMOX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08957203B2
Procedure details
1-chloro-6-fluoro-4-methoxyisoquinoline (533 mg, 2.52 mmol) was dissolved in DMSO (5 mL) then NaOEt (171 mg, 2.52 mmol) was added to the solution. The reaction was stirred for 16 h. The reaction was diluted with EtOAc and washed with 1N HCl, then brine. The organic layer was collected, dried over sodium sulfate and concentrated under vacuum. The crude material was purified by silica gel chromatography using DCM as eluent. The product fractions were collected and solvent was removed under vacuum to give 1-chloro-6-ethoxy-4-methoxyisoquinoline (320 mg, 54% yield). MS m/z 238.0 (M++1).
Yield
54%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][C:8](F)=[CH:9][CH:10]=2)[C:5]([O:13][CH3:14])=[CH:4][N:3]=1.[CH3:15][CH2:16][O-:17].[Na+]>CS(C)=O.CCOC(C)=O>[Cl:1][C:2]1[C:11]2[C:6](=[CH:7][C:8]([O:17][CH2:16][CH3:15])=[CH:9][CH:10]=2)[C:5]([O:13][CH3:14])=[CH:4][N:3]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
|
533 mg
|
|
Type
|
reactant
|
|
Smiles
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ClC1=NC=C(C2=CC(=CC=C12)F)OC
|
|
Name
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|
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Quantity
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5 mL
|
|
Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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|
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Quantity
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171 mg
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Type
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reactant
|
|
Smiles
|
CC[O-].[Na+]
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
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solvent
|
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Smiles
|
CCOC(=O)C
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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The reaction was stirred for 16 h
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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|
Details
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washed with 1N HCl
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic layer was collected
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under vacuum
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude material was purified by silica gel chromatography
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The product fractions were collected
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
solvent was removed under vacuum
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Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
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|
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Type
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product
|
|
Smiles
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ClC1=NC=C(C2=CC(=CC=C12)OCC)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 320 mg | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 53.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
